Cas no 17756-68-2 (5-Octylfuran-2(5H)-one)

5-Octylfuran-2(5H)-one structure
5-Octylfuran-2(5H)-one structure
Product Name:5-Octylfuran-2(5H)-one
CAS No:17756-68-2
MF:C12H20O2
MW:196.286004066467
MDL:MFCD00906761
CID:205364
PubChem ID:86623
Update Time:2025-09-23

5-Octylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Octylfuran-2(5H)-one
    • 5-Octyl-2(5H)-furanone
    • (+-)-5-octylfuran-2(5H)-one
    • 2-octyl-5-formylthiophene
    • 2-Thiophenecarboxaldehyde, 5-octyl-
    • 5-n-octylthiophene-2-carbaldehyde
    • 5-Octyl-2-thiophencarbaldehyd
    • 5-octyl-2-thiophenecarboxaldehyde
    • 5-octyl-5H-furan-2-one
    • 5-Octyl-thiophen-2-carbaldehyd
    • 5-octyl-thiophene-2-carbaldehyde
    • AGN-PC-00O03C
    • CTK2G1676
    • DTXSID50938960
    • NS00052860
    • (1)-5-Octylfuran-2(5H)-one
    • .gamma.-2-dodecenolactone
    • EINECS 261-517-7
    • EINECS 241-746-9
    • 17756-68-2
    • BS-51762
    • 2(5H)-Furanone, 5-octyl-
    • FT-0731505
    • AKOS015918512
    • BWXCHUAWFSHXMU-UHFFFAOYSA-N
    • SCHEMBL2315807
    • E85343
    • 2-octyl-2H-furan-5-one
    • 58949-91-0
    • DB-029189
    • MDL： MFCD00906761
    • Inchi： 1S/C12H20O2/c1-2-3-4-5-6-7-8-11-9-10-12(13)14-11/h9-11H,2-8H2,1H3
    • InChI Key： BWXCHUAWFSHXMU-UHFFFAOYSA-N
    • SMILES： O1C(C=CC1CCCCCCCC)=O

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 316.4±11.0 ºC (760 Torr),
  • Flash Point: 130.0±16.7 ºC,
  • Solubility: Very slightly soluble (0.71 g/l) (25 º C),
  • PSA: 26.3

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5-Octylfuran-2(5H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17756-68-2)5-Octylfuran-2(5H)-one
Order Number:A1002881
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:00
Price ($):250.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:17756-68-2)5-Octylfuran-2(5H)-one
A1002881
Purity:99%
Quantity:100g
Price ($):250.0
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